Cas no 68770-78-5 (2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde)

2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde structure
68770-78-5 structure
Product name:2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde
CAS No:68770-78-5
MF:C16H9ClFNO2
MW:301.699566602707
CID:972014
PubChem ID:323731

2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde
    • NSC-286440
    • DTXSID10314605
    • 68770-78-5
    • NSC286440
    • DS-013097
    • Inchi: InChI=1S/C16H9ClFNO2/c17-15-12(9-20)10-5-2-4-8-14(10)19(15)16(21)11-6-1-3-7-13(11)18/h1-9H
    • InChI Key: WAXSTNVIRITJHW-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=C(N2C(=O)C3=CC=CC=C3F)Cl)C=O

Computed Properties

  • Exact Mass: 301.03067
  • Monoisotopic Mass: 301.0305844g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.1Ų
  • XLogP3: 4.1

Experimental Properties

  • PSA: 39.07

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